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Compound of Interest

Compound Name: Ferroxdure

Cat. No.: B1221835

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Ferroxdure, a trade name for ceramic ferrite magnets, is commonly composed of strontium
carbonate or barium carbonate and iron (1) oxide. While generally stable in solid form, the
primary hazards are associated with the magnet's powder, which can be harmful if inhaled or
swallowed.[1][2][3] This guide provides procedural steps for the safe handling and disposal of
Ferroxdure magnets, ensuring the safety of laboratory personnel and minimizing
environmental impact.

Hazard and Safety Data

Proper handling and disposal of Ferroxdure magnets require an understanding of their
composition and associated hazards. The following table summarizes key safety information
derived from Safety Data Sheets (SDS) for the constituent components.
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Hazard Classification

Description

Precautionary Statements

Acute Toxicity (Oral, Inhalation)

Harmful if swallowed or inhaled

as a powder.[1][3]

Avoid breathing dust. Use only
in a well-ventilated area. Do
not eat, drink, or smoke when
using this product. Wash
hands thoroughly after
handling.[1][4]

Physical Hazard

Magnetized material. Strong
magnets can pose a pinching
hazard and may interfere with

electronic medical devices.

Handle with care to prevent
injury. Keep away from
pacemakers and other

sensitive electronic devices.[5]

Environmental Hazard

Not classified as a hazardous
substance for transport.[6][7]
However, improper disposal
can lead to the accumulation
of constituent metals in the

environment.[8]

Dispose of contents/container
in accordance with local,
regional, national, and

international regulations.[3][4]

Experimental Protocols for Disposal

The proper disposal of Ferroxdure magnets depends on their size, power, and condition. The

following protocols outline the decision-making process and step-by-step procedures.

Protocol 1: Assessment and Segregation

« |dentify the Magnet Type: Confirm that the magnet is a ceramic ferrite magnet (Ferroxdure).

These are typically dark gray and have a ceramic-like texture.

» Assess for Damage: Inspect the magnet for any chipping, cracking, or degradation.

Damaged magnets are more likely to release fine particles and should be handled with extra

care.

o Segregate Waste: Keep Ferroxdure magnets separate from other laboratory waste streams,

especially from reactive chemicals and other types of magnetic materials.
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Protocol 2: Decontamination (if applicable)

« If the magnet has been in contact with hazardous materials, decontaminate its surface using
appropriate laboratory procedures for the specific contaminant.

e Ensure the decontamination process does not compromise the integrity of the magnet, which
could lead to the generation of dust.

Protocol 3: Disposal Options

Based on the assessment, follow the appropriate disposal path as illustrated in the workflow
diagram below.

o Reuse/Repurpose: If the magnet is in good condition, consider reusing it for other
applications within the laboratory.

e Recycling: While not always economically feasible for small quantities, recycling is the
preferred environmental option.[8] Contact specialized e-waste or magnet recycling facilities
to inquire about their acceptance of ceramic magnets.[8]

 Landfill Disposal (for non-recyclable magnets):

o Demagnetization (for large/powerful magnets): For safety during transport and at the
disposal facility, it is recommended to demagnetize large or powerful magnets.[5][8] This
can be achieved by heating the magnet above its Curie temperature (approximately 450°C
for ferrite magnets), a procedure that should only be performed by trained personnel with
appropriate equipment.[8]

o Containment: Place the magnet in a clearly labeled, sturdy, non-magnetic container.[9] For
strong magnets, lining the container with steel can help to shield the magnetic field.[10]
[11]

o Labeling: Label the container as "Non-Hazardous Industrial Waste - Ceramic Magnet".

o Final Disposal: Dispose of the container in accordance with local and institutional
regulations for non-hazardous solid waste.
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Ferroxdure magnets.
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Ferroxdure Disposal Workflow

Ferroxdure Disposal Workflow
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Caption: Decision workflow for Ferroxdure magnet disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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